Cas no 62848-82-2 (Benzoic acid, 3-chloro-, 1-azido-2-hydroxy-3,3-dimethylbutyl ester)

• Product name: Benzoic acid, 3-chloro-, 1-azido-2-hydroxy-3,3-dimethylbutyl ester
• CAS No: 62848-82-2
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.737442016602
• CID: 429936
• PubChem ID: 12321084

Benzoic acid, 3-chloro-, 1-azido-2-hydroxy-3,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-, 1-azido-2-hydroxy-3,3-dimethylbutyl ester
• (1-azido-2-hydroxy-3,3-dimethylbutyl) 3-chlorobenzoate
• DTXSID20488568
• 62848-82-2
• 1-Azido-2-hydroxy-3,3-dimethylbutyl 3-chlorobenzoate

• Inchi： InChI=1S/C13H16ClN3O3/c1-13(2,3)10(18)11(16-17-15)20-12(19)8-5-4-6-9(14)7-8/h4-7,10-11,18H,1-3H3
• InChI Key： YWBVYLQACKPOSJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(C(N=[N+]=[N-])OC(=O)C1=CC(=CC=C1)Cl)O

Computed Properties

• Exact Mass: 297.08818
• Monoisotopic Mass: 297.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 60.9Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 95.29